Cas no 305381-68-4 (5-Benzothiazolecarboxylicacid, 4-methyl-)

• Product Name: 5-Benzothiazolecarboxylicacid, 4-methyl-
• CAS No: 305381-68-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 299972
• PubChem ID: 11480970
• Update Time: 2025-04-19

5-Benzothiazolecarboxylicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid, 4-methyl-
• 5-Benzothiazolecarboxylicacid,4-methyl-(9CI)
• 4-methyl-1,3-benzothiazole-5-carboxylic acid
• DTXSID90467224
• 305381-68-4
• SCHEMBL6982298
• 4-methylbenzo[d]thiazole-5-carboxylic acid
• MRXKZJHMRNYCNY-UHFFFAOYSA-N
• 4-methylbenzothiazole-5-carboxylic Acid

• Inchi： 1S/C9H7NO2S/c1-5-6(9(11)12)2-3-7-8(5)10-4-13-7/h2-4H,1H3,(H,11,12)
• InChI Key： MRXKZJHMRNYCNY-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 193.01981
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.430
• PSA: 50.19